Cas no 104621-10-5 (1H-Indole, 1,3-diethyl-2-methyl-5-nitro-)

• Product Name: 1H-Indole, 1,3-diethyl-2-methyl-5-nitro-
• CAS No: 104621-10-5
• MF: C₁₃H₁₆N₂O₂
• MW: 232.278343200684
• CID: 1144274
• Update Time: 2024-07-27

1H-Indole, 1,3-diethyl-2-methyl-5-nitro- Chemical and Physical Properties

Names and Identifiers

• 1H-Indole, 1,3-diethyl-2-methyl-5-nitro-

• Inchi： 1S/C13H16N2O2/c1-4-11-9(3)14(5-2)13-7-6-10(15(16)17)8-12(11)13/h6-8H,4-5H2,1-3H3
• InChI Key： LHOZTQDDNBETIP-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=C([N+]([O-])=O)C=C2)C(CC)=C1C

Computed Properties

• Exact Mass: 232.12128

Experimental Properties

• Density: 1.17±0.1 g/cm3(Predicted)
• Boiling Point: 387.6±37.0 °C(Predicted)
• PSA: 48.07